Cas no 7218-43-1 (Propargyl-PEG2-OH)

Propargyl-PEG2-OH is a bifunctional compound featuring a propargyl group and a hydroxyl group, linked by a polyethylene glycol (PEG2) spacer. The propargyl moiety enables click chemistry applications, particularly copper-catalyzed azide-alkyne cycloaddition (CuAAC), facilitating efficient conjugation with azide-functionalized molecules. The hydroxyl group provides an additional site for further derivatization or solubility enhancement. The PEG2 spacer improves hydrophilicity and biocompatibility, making it suitable for bioconjugation, drug delivery, and materials science applications. Its compact structure ensures minimal steric hindrance while maintaining reactivity. This compound is particularly useful in synthesizing probes, polymers, and biomolecular constructs where controlled functionalization is required.

Propargyl-PEG2-OH structure

Product Name:Propargyl-PEG2-OH

CAS No:7218-43-1

MF:C₇H₁₂O₃

MW:144.168382644653

MDL:MFCD00053353

CID:976960

PubChem ID:354333849

Update Time:2025-06-08

Propargyl-PEG2-OH Chemical and Physical Properties

Names and Identifiers

- 2-[2-(prop-2-ynyloxy)ethoxy]ethan-1-ol
- Diethylene Glycol Mono(2-propyn-1-yl) Ether
- 2-(2-(PROP-2-YNYLOXY)ETHOXY)ETHANOL
- 2-(2-prop-2-ynoxyethoxy)ethanol
- 2-[2-(2-Propynyloxy)ethoxy]ethanol
- 2-(2-(prop-2-yn-1-yloxy)ethoxy)ethanol
- 2-(2-Prop-2-inyloxy-aethoxy)-aethanol
- 2-(2-prop-2-ynyloxy-ethoxy)-ethanol
- 2,6-DIMETHYLCYCLOHEXANOL
- 3,6-dioxanon-8-yn-1-ol
- Ethanol,2-(2-(2-propynyloxy)ethoxy)
- HUSDTFBXUYBZJD-UHFFFAOYSA
- O-Prop-2-inyl-diaethylenglykol
- propargyl-PEG2-OH
- Propargyl-PEG3
- 2-[2-(2-Propyn-1-yloxy)ethoxy]ethanol
- 2-[2-(2-propynyloxy)ethoxy]-ethano
- Ethanol,2-[2-(2-propynyloxy)ethoxy]-
- Ethanol, 2-(2-(2-propynyloxy)ethoxy)-
- Ethanol, 2-[2-(2-propynyloxy)ethoxy]-
- Propargyl-PEG2-alcohol
- 2-(2-(Propyn-2-yloxy)ethoxy)ethanol
- 2-(2-(prop-2-yn-1-yloxy)ethoxy)ethan-1-ol
- 2-[2-(PROP-2-YN-1-YLOXY)ETHOXY]ETHAN-1-OL
- Propyne-PEG2-OH
- HY-130541
- CS-0108947
- InChI=1/C7H12O3/c1-2-4-9-6-7-10-5-3-8/h1,8H,3-7H2
- HUSDTFBXUYBZJD-UHFFFAOYSA-N
- EN300-7348271
- AS-19830
- SY051003
- AKOS025402678
- NS00019682
- EINECS 230-612-5
- DTXSID50222513
- ZB0911
- HC inverted exclamation markOC-CH2-PEG2-OH
- J-505427
- Propyne-PEG2-HO
- BP-20675
- 2-[2-(PROP-2-YN-1-YLOXY)ETHOXY]ETHANOL
- LCZC1966
- AM804281
- 7218-43-1
- AB02237
- A914207
- SCHEMBL9511
- HC identical withC-CH2-PEG2-OH
- BCP33460
- starbld0015794
- 2-(2-(Prop-2-ynyloxy)ethoxy)ethanol;Propargyl-PEG2-OH
- HUSDTFBXUYBZJD-UHFFFAOYSA-
- C#CCOCCOCCO
- ethanol,2-(2-(2-propynyloxy)ethoxy)-
- D4580
- MFCD00053353
- DB-104125
- ALBB-030677
- Propargyl-PEG2-OH
- MDL： MFCD00053353
- Inchi： 1S/C7H12O3/c1-2-4-9-6-7-10-5-3-8/h1,8H,3-7H2
- InChI Key： HUSDTFBXUYBZJD-UHFFFAOYSA-N
- SMILES： O(CCO)CCOCC#C

Computed Properties

Exact Mass: 144.07900
Monoisotopic Mass: 144.078644241 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 10
Rotatable Bond Count: 6
Complexity: 103
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Molecular Weight: 144.17
XLogP3: -0.6
Topological Polar Surface Area: 38.7

Experimental Properties

Boiling Point: 81°C/1mmHg(lit.)
Refractive Index: 1.4570 to 1.4610
PSA: 38.69000
LogP: -0.35490

Propargyl-PEG2-OH Security Information

Symbol:
Prompt：warning
Signal Word：Warning
Hazard Statement： H227-H315-H319
Warning Statement： P210-P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P370+P378-P403+P235-P501

Propargyl-PEG2-OH Pricemore >>

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